Cas no 31506-34-0 (1-Octanesulfonamide,N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-)

• Product Name: 1-Octanesulfonamide,N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-
• CAS No: 31506-34-0
• MF: C₁₂H₁₀F₁₇NO₂S
• MW: 555.251162052155
• CID: 299144
• PubChem ID: 22149415
• Update Time: 2025-04-19

1-Octanesulfonamide,N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Octanesulfonamide,N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-
• N-Butylperfluorooctanesulfonamide
• N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctane-1-sulfonamide
• N-Butylperfluorooctane-1-sulfonamide
• DTXSID00622963
• N-BUTYL-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-HEPTADECAFLUORO-1-OCTANESULFONAMIDE
• UUZCNLZINSJLSR-UHFFFAOYSA-N
• 31506-34-0
• NS00018936
• SCHEMBL3177043

• Inchi： 1S/C12H10F17NO2S/c1-2-3-4-30-33(31,32)12(28,29)10(23,24)8(19,20)6(15,16)5(13,14)7(17,18)9(21,22)11(25,26)27/h30H,2-4H2,1H3
• InChI Key： UUZCNLZINSJLSR-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 555.0161
• Monoisotopic Mass: 555.0160785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17